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Compound of Interest

Compound Name: Cyclodecanol

Cat. No.: B074256 Get Quote

This guide provides a detailed summary of the core physicochemical properties of

cyclodecanol, specifically its molecular formula and weight. It is intended for researchers,

scientists, and professionals in drug development who require precise and clearly presented

chemical data.

Compound Identification
Cyclodecanol is a cyclic alcohol. Based on IUPAC nomenclature, the "decanol" portion of the

name specifies a 10-carbon aliphatic ring structure with a hydroxyl (-OH) group. However, it is

important to note that in various databases and commercial listings, the term is sometimes

used interchangeably with cyclododecanol, which contains a 12-carbon ring. For clarity, this

document presents data for both compounds. The primary focus remains on the 10-carbon

cyclodecanol.

Physicochemical Data
The fundamental quantitative properties of cyclodecanol and its common counterpart,

cyclododecanol, are summarized below. These values are derived from computational and

experimental data available in chemical databases.
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Property Cyclodecanol Cyclododecanol

Molecular Formula C₁₀H₂₀O[1][2][3][4] C₁₂H₂₄O[5][6][7][8][9]

Molecular Weight 156.26 g/mol [1] 184.32 g/mol

Exact Mass 156.1514 g/mol [1][2] 184.3184 g/mol [7][10]

CAS Registry Number 1502-05-2[1][2] 1724-39-6[6][7]

Experimental Protocols
The determination of a compound's molecular formula and weight is a foundational process in

analytical chemistry.

Methodology for Determination:

Mass Spectrometry (MS): This is the primary technique used to determine the exact mass of

a molecule. High-resolution mass spectrometry (HRMS) can provide a mass measurement

with enough accuracy to allow for the deduction of a unique elemental composition. The

molecular ion peak (M+) in the mass spectrum corresponds to the molecular weight of the

compound.

Elemental Analysis: This experimental technique determines the mass percentages of the

elements (carbon, hydrogen, oxygen) in a sample. These percentages are then used to

derive the empirical formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to determine the structure of the molecule, confirming the number of hydrogen and carbon

atoms and their chemical environments, which validates the molecular formula derived from

other methods.

The combination of these methods provides a definitive confirmation of both the molecular

formula and the precise molecular weight.

Data Relationships
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The relationship between the compound's name, its elemental composition (formula), and its

resulting molecular weight is a fundamental concept in chemistry. The diagram below illustrates

this logical hierarchy for cyclodecanol.

Cyclodecanol

Molecular Formula
C₁₀H₂₀O

is defined by

Molecular Weight
156.26 g/mol

results in

Click to download full resolution via product page

Core properties of Cyclodecanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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